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Compound of Interest

Compound Name: C.I. Acid brown 75

Cat. No.: B14471230 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Acid Brown 75, a trisazo anionic dye, is a synthetic colorant traditionally utilized in the

textile and leather industries for dyeing materials such as wool, polyamide, and paper.[1][2] Its

chemical structure, characterized by multiple azo bonds (-N=N-), places it within the broad

category of azo dyes.[1] While azo dyes are a diverse class of compounds with some members

being widely used in biological staining, there is currently a notable lack of documented

applications or established protocols for the specific use of C.I. Acid Brown 75 as a staining

agent in microscopy for biological tissues.

These application notes aim to provide a comprehensive overview of the known properties of

C.I. Acid Brown 75 and to present a generalized, exploratory protocol for its potential

application in histological staining. The provided methodologies are based on the general

principles of acidic dye staining and would require significant optimization and validation for any

specific research application.

Chemical and Physical Properties
A summary of the key properties of C.I. Acid Brown 75 is presented in Table 1. Understanding

these characteristics is essential when considering its potential as a biological stain.
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Property Value Reference

C.I. Name Acid Brown 75 [3]

C.I. Number 34905 [3]

CAS Number 8011-86-7 [4]

Molecular Formula C₂₈H₁₅N₉Na₂O₁₆S₂ [1]

Molecular Weight 843.58 g/mol [1]

Appearance Dark red-brown powder [4]

Solubility Water-soluble [4]

Principle of Staining (Hypothetical)
As an acidic dye, C.I. Acid Brown 75 carries a negative charge. In a biological context, acidic

dyes typically bind to cationic (positively charged) components of cells and tissues, such as

proteins in the cytoplasm and connective tissue fibers (e.g., collagen). The staining mechanism

is primarily based on electrostatic interactions between the anionic dye molecules and the

protonated amino groups of proteins at an acidic pH.

The logical workflow for evaluating a novel acidic dye like C.I. Acid Brown 75 for histological

staining is outlined below.
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Preparation

Staining Procedure

Analysis

Prepare Staining Solution
(Varying Concentrations)

Deparaffinize and Rehydrate

Prepare Tissue Sections
(e.g., Paraffin-Embedded)

Apply Acid Brown 75 Solution
(Varying Incubation Times)

Differentiate (e.g., Acetic Acid)

Counterstain (Optional, e.g., Hematoxylin)

Dehydrate and Mount

Microscopic Examination

Evaluate Staining Pattern and Intensity
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Start:
Rehydrated Tissue Section

Staining:
Immerse in Acidic Dye Solution

(e.g., Acid Brown 75)

Rinse:
Remove Excess Dye

Differentiation:
Remove Background Staining

Wash:
Stop Differentiation

End:
Stained Tissue Section

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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